Cas no 400748-17-6 (N-[2-(5-methylfuran-2-yl)phenyl]acetamide)

• Product Name: N-[2-(5-methylfuran-2-yl)phenyl]acetamide
• CAS No: 400748-17-6
• Molecular Formula: C₁₃H₁₃NO₂
• Molecular Weight: 215.247823476791
• CID: 1514951
• PubChem ID: 646782

N-[2-(5-methylfuran-2-yl)phenyl]acetamide Properties

Names and Identifiers

• N-[2-(5-methylfuran-2-yl)phenyl]acetamide
• N-[2-(5-Methyl-furan-2-yl)-phenyl]-acetamide
• ST065064
• n-[2-(5-methyl-2-furyl)phenyl]acetamide
• AC1LDEFJ
• TimTec1_007965
• CTK6A1079
• N-(2-(5-Methylfuran-2-yl)phenyl)acetamide
• MLS000075924
• AKOS000637178
• DS-017622
• IDI1_033619
• SMR000012312
• DTXSID10349432
• HMS1556K01
• 400748-17-6
• CHEMBL1557842
• Cambridge id 6963076
• HMS2177N22

• MDL： MFCD03075614
• InChIKey： REEIYYVUURDSNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO2/c1-9-7-8-13(16-9)11-5-3-4-6-12(11)14-10(2)15/h3-8H,1-2H3,(H,14,15)
• SMILES： CC1=CC=C(O1)C2=CC=CC=C2NC(C)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 215.094628657g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides